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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of OM-153, a potent and selective inhibitor of tankyrase 1 and 2 (TNKS1/2).[1] OM-
153 modulates the WNT/β-catenin signaling pathway, making it a valuable tool in cancer

research and drug development.[2][3][4][5] The following protocols and data are intended to

ensure consistent and reliable experimental results when utilizing OM-153 in in vitro and in vivo

studies.

Introduction
OM-153 is a small molecule inhibitor that specifically targets TNKS1/2, enzymes that play a

crucial role in the degradation of AXIN proteins, key components of the β-catenin destruction

complex.[4] By inhibiting TNKS1/2, OM-153 stabilizes AXIN levels, leading to the

downregulation of WNT/β-catenin signaling.[2][4] Dysregulation of this pathway is implicated in

various cancers, making OM-153 a compound of significant interest for therapeutic

development.[4][6] Accurate and consistent preparation of OM-153 stock solutions is
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paramount for obtaining reproducible data in cell-based assays and animal models. Dimethyl

sulfoxide (DMSO) is a common solvent for OM-153 due to its solubilizing properties.

Data Presentation
The following table summarizes the key quantitative data for OM-153, compiled from various

sources.

Parameter Value Source

Molecular Weight 509.55 g/mol [1]

TNKS1 IC₅₀ 13 nM [1]

TNKS2 IC₅₀ 2 nM [1]

WNT/β-catenin Signaling

Reporter IC₅₀ (HEK293 cells)
0.63 nM [1]

COLO 320DM Cell Growth

GI₅₀
10 nM [1][3]

Recommended Stock Solution

Concentration in DMSO
1 mM, 5 mM, 10 mM [1]

Recommended Final DMSO

Concentration in Cell Culture
<0.5% (0.1% preferred) [7][8]

Storage of Stock Solution in

DMSO

-20°C for 1 month; -80°C for 6

months
[1][8]

Experimental Protocols
Materials

OM-153 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM OM-153 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution. The volumes can be

adjusted as needed to prepare other concentrations.

Preparation: Perform all steps in a chemical fume hood using appropriate PPE. Ensure all

materials are sterile to prevent contamination of cell cultures.

Weighing OM-153: Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical

balance. Carefully weigh the desired amount of OM-153 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 5.096 mg of OM-153.

Adding DMSO: Using a sterile pipette, add the calculated volume of anhydrous DMSO to the

vial containing the OM-153 powder. For a 10 mM solution from 5.096 mg of OM-153, add 1

mL of DMSO.

Dissolving OM-153: Close the vial tightly and vortex the solution for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, brief sonication in a water bath sonicator

(10-15 minutes) can be used. Visually inspect the solution to ensure there are no visible

particles.

Aliquoting: Once the OM-153 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw

cycles which can degrade the compound.[8][9]
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Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][8] Protect the vials from light.

Protocol for Preparing Working Solutions for Cell
Culture

Thawing Stock Solution: Thaw a single aliquot of the OM-153 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment. It is crucial to maintain the final

DMSO concentration in the cell culture medium below 0.5%, with 0.1% being preferable to

avoid solvent-induced cellular stress.[7][8] For example, to achieve a final concentration of

10 nM OM-153 with a 0.1% DMSO concentration, you would perform a 1:1000 dilution of a

10 µM intermediate solution, which itself was prepared from the 10 mM stock.

Control Group: Prepare a vehicle control using the same final concentration of DMSO in the

cell culture medium as the experimental groups.[8]

Mandatory Visualizations
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Stock Solution Preparation Working Solution Preparation

1. Weigh OM-153 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -80°C or -20°C

A. Thaw Stock Solution Aliquot

B. Serially Dilute in Culture Medium C. Prepare Vehicle Control (DMSO)

D. Use in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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